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Activity Profile of l-Atabrine Dihydrochloride

The table below summarizes the known activities and relevant data for l-Atabrine dihydrochloride and its

related compound, quinacrine.

Property
l-Atabrine
Dihydrochloride

Quinacrine (Mepacrine)

Antiprion Activity Described as the "less
active enantiomer" of

quinacrine [1].

Active; binds prion protein, prevents
prion aggregates in vitro; clinical trials for

Creutzfeldt-Jakob disease showed no
significant effect [2] [3].

Antibacterial/Antiprotozoal
Activity

Information not specified
in search results.

Highly effective against Giardia
intestinalis (cure rates up to 100%),

including refractory cases [3]. Also used
for tapeworm infections [2].

Anti-inflammatory & Other
Activities

Information not specified
in search results.

Used for systemic lupus erythematosus
(SLE), rheumatoid arthritis, and research

for ulcerative colitis [2] [4] [5].
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| Key Experimental Findings | Information not specified in search results. | Giardiasis: 100 mg three times

daily for 5-7 days [3]. Colitis (Mouse Model): Doses of 10 mg/kg and 50 mg/kg suppressed inflammation,

improved clinical disease index, and normalized colon length [4]. | | Mechanism of Action | Information not

specified in search results. | Complex: May intercalate with DNA; inhibits NF-κB; activates p53; inhibits

phospholipase A2; acts as a histamine N-methyltransferase inhibitor [2] [4] [3]. |

Experimental Insights on Quinacrine

While direct data on l-Atabrine is sparse, experimental protocols for its active counterpart, quinacrine,

provide valuable context for researchers.

In Vitro Antiprion Protocol

Cell Model: Chronically prion-infected neuroblastoma cell cultures [3].
Intervention: Treatment with quinacrine.

Outcome Measurement: Clearance of the disease-associated prion protein (PrPSc) is measured,
often via immunoassays [3].

In Vivo Anti-inflammatory Protocol (Colitis Model)

Animal Model: Mice with colitis induced by dextran sulfate sodium (DSS) or oxazolone [4].

Intervention: Quinacrine administered ad libitum in drinking water at doses of 10 mg/kg and 50
mg/kg [4].

Outcome Measurements:
Clinical Disease Index (CDI): Combines scores for weight loss, diarrhea, and blood in stool

[4].
Colon Length: Shorter colon length indicates more severe inflammation [4].

Histology Score: Microscopic assessment of colon tissue inflammation and damage [4].
Inflammatory Markers: Levels of proteins like iNOS and Cox-2 can be analyzed [4].

Mechanisms of Action
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The following diagram illustrates the complex and multifaceted mechanisms of action reported for

quinacrine, which are relevant for understanding the potential activities of its enantiomer, l-Atabrine.

Anti-Inflammatory & Immunomodulatory Antiprion & Other Mechanisms

Quinacrine

Inhibits NF-κB Suppresses TNF-α Suppresses IFN-α Inhibits Phospholipase A2 Inhibits Toll-like
Receptor 9 Reduces IL-1, IL-2, IL-6 Binds Prion Protein

Prevents Aggregation Activates p53 Inhibits Topoisomerase Intercalates with DNA
(Nucleic Acid Inhibition)

Inhibits Histamine
N-methyltransferase

Click to download full resolution via product page

Key Takeaways for Researchers

Focus on Enantiomeric Activity: The primary distinction is that l-Atabrine is characterized as a
"less active enantiomer" of quinacrine in antiprion activity [1], whereas d-Atabrine is described
as the "active enantiomer" [6]. This suggests its antiprion potency is significantly lower.

Data Gap on Antibacterial Activity: The search results confirm quinacrine's potency against Giardia
but do not provide specific data on the antibacterial (e.g., against bacteria) potency of l-
Atabrine dihydrochloride itself [1] [3].
Research Use Only: It is critical to note that l-Atabrine dihydrochloride is explicitly marked "For
research use only" and is not for sale to patients [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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